6-Isopropyl-5,6,7,8-tetrahydronaphthalen-2-ol

• Molecular Formula: C13H18O
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 6-propan-2-yl-5,6,7,8-tetrahydronaphthalen-2-ol
• InChI: InChI=1S/C13H18O/c1-9(2)10-3-4-12-8-13(14)6-5-11(12)7-10/h5-6,8-10,14H,3-4,7H2,1-2H3
• InChI Key: ZWMOPOHFPGFAAK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC2=C(C1)C=CC(=C2)O

Description

6-Isopropyl-5,6,7,8-tetrahydronaphthalen-2-ol is a useful research compound. Its molecular formula is C13H18O and its molecular weight is 190.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the mixture of 6-benzyloxy-2-isopropenyl-1,2,3,4-tetrahydronaphthalene and 6-benzyloxy-2-isopropylidene-1,2,3,4-tetrahydronaphthalene (2.37 g, crude) in EtOH (30 mL) is added 10% Pd/C (550 mg) and it is hydrogenated at RT and at 1 atm for 24 h. The mixture is filtered through Celite, and the filtrate is concentrated and purified to give the title compound: 1H NMR (CDCl3) δ 0.95 (d, J=6 Hz, 6H), 1.31-1.41 (m, 1H), 1.42-1.46 (m, 1H), 1.56-1.62 (m, 1H), 1.87-1.92 (m, 1H), 2.39-2.45 (m, 1H), 2.69-2.77 (m, 3H), 4.43 (s, 2H), 6.55 (d, J=2.5 Hz, 1H), 6.58 (d, J=2.5, 8 Hz, 1H), 6.93 (d, J=8 Hz, 1H), 7.31-7.43 (m, 5H); (M−H)−=189.